Cas no 946262-25-5 (1-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one)

• Product Name: 1-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one
• CAS No: 946262-25-5
• MF: C₁₆H₂₁FN₂O₄S
• MW: 356.412346601486
• CID: 5513538
• Update Time: 2025-07-24

1-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[(4-fluoro-3-methylphenyl)sulfonyl]-1-oxa-4,8-diazaspiro[4.5]dec-8-yl]-
• 1-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one

• Inchi： 1S/C16H21FN2O4S/c1-12-11-14(3-4-15(12)17)24(21,22)19-9-10-23-16(19)5-7-18(8-6-16)13(2)20/h3-4,11H,5-10H2,1-2H3
• InChI Key： VPQDHBUSBRSHCM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2(OCCN2S(C2=CC=C(F)C(C)=C2)(=O)=O)CC1)C

Additional information on 1-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one

Recent Advances in the Study of 1-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one (CAS: 946262-25-5)

The compound 1-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one (CAS: 946262-25-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This spirocyclic sulfonamide derivative has been investigated for its unique pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic potential in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 946262-25-5 exhibits high affinity for 5-HT2A and D2 receptors, suggesting its potential utility in treating psychiatric disorders such as schizophrenia and depression. The study also highlighted the compound's favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics.

In addition to its CNS applications, recent investigations have explored the anti-inflammatory properties of 946262-25-5. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage cell lines. This finding opens new avenues for the development of novel anti-inflammatory agents based on this chemical scaffold.

Structural optimization efforts have been another focus of recent research. Several analogs of 946262-25-5 have been synthesized and evaluated to improve its metabolic stability and reduce potential off-target effects. A structure-activity relationship (SAR) study published in European Journal of Medicinal Chemistry (2024) identified key modifications that enhance the compound's selectivity while maintaining its potency.

From a drug development perspective, recent pharmacokinetic studies have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Data presented at the 2024 American Chemical Society National Meeting indicated that 946262-25-5 demonstrates good oral bioavailability and an acceptable safety profile in rodent models, supporting its potential advancement to clinical trials.

Looking forward, researchers are particularly interested in exploring the therapeutic potential of 946262-25-5 in neurodegenerative diseases. Preliminary data presented at the 2023 Society for Neuroscience annual meeting suggested neuroprotective effects in cellular models of Parkinson's disease, though further validation is required. The compound's unique spirocyclic structure continues to attract attention as a privileged scaffold in medicinal chemistry, with potential applications beyond its current investigative uses.